Tert-butyl 2-{[(tert-butyldiphenylsilyl)oxy]methyl}-4-formylpiperidine-1-carboxylate

• IUPAC Name: tert-butyl 2-[[tert-butyl(diphenyl)silyl]oxymethyl]-4-formylpiperidine-1-carboxylate
• InChI: InChI=1S/C28H39NO4Si/c1-27(2,3)33-26(31)29-18-17-22(20-30)19-23(29)21-32-34(28(4,5)6,24-13-9-7-10-14-24)25-15-11-8-12-16-25/h7-16,20,22-23H,17-19,21H2,1-6H3
• InChI Key: ZRYJHOBBXAEQHU-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCC(CC1CO[Si](C2=CC=CC=C2)(C3=CC=CC=C3)C(C)(C)C)C=O
• Molecular Formula: C28H39NO4Si
• Molecular Weight: 481.7 g/mol

Description

“Tert-butyl 2-{[(tert-butyldiphenylsilyl)oxy]methyl}-4-formylpiperidine-1-carboxylate” is a chemical compound with a molecular weight of 453.65. It is stored in a refrigerator and shipped at room temperature. It has a physical form of oil.

Synthesis Analysis

The synthesis of similar compounds involves the use of tert-butyldiphenylsilyl (TBDPS) as a protecting group for alcohols. The TBDPS group is introduced using the latent nucleophilicity of the hydroxyl group and an electrophilic source of TBDPS. The ease of installation of the protecting group follows the order: 1° > 2° > 3°, allowing the least hindered hydroxyl group to be protected in the presence of more hindered hydroxyls.

Molecular Structure Analysis

The molecular structure of this compound includes a tert-butyldiphenylsilyl group, which is a protecting group for alcohols. Its formula is C16H19Si.

Chemical Reactions Analysis

The TBDPS group is prized for its increased stability towards acidic conditions and nucleophilic species over other silyl ether protecting groups. This stability can be thought of as arising from the extra steric bulk of the groups surrounding the silicon atom. The TMS group may easily be removed in the presence of a TBDPS group by reaction with TsOH.

Physical And Chemical Properties Analysis

The compound has a predicted density of 1.114±0.06 g/cm3. The predicted boiling point is 295.4±33.0 °C. The compound is in the form of an oil.

Scientific Research Applications

Natural Product Synthesis

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Methodology Development

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Total Synthesis of Complex Molecules

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Safety and Hazards

The compound is labeled with the GHS07 pictogram and has a signal word of "Warning". Hazard statements include H302, H315, H319, H335, indicating that it may be harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray (P261).